Cas no 2228191-03-3 (5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole)

• Product Name: 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole
• CAS No: 2228191-03-3
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 6415461
• PubChem ID: 165696745
• Update Time: 2025-06-13

5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole
• 5-[(azetidin-3-yl)methyl]-4-chloro-1-ethyl-1H-imidazole
• 2228191-03-3
• EN300-1996452

• Inchi： 1S/C9H14ClN3/c1-2-13-6-12-9(10)8(13)3-7-4-11-5-7/h6-7,11H,2-5H2,1H3
• InChI Key： FCLKFCWYPWQWIK-UHFFFAOYSA-N
• SMILES： ClC1=C(CC2CNC2)N(C=N1)CC

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole

Comprehensive Overview of 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole (CAS No. 2228191-03-3): Properties, Applications, and Research Insights

The compound 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole (CAS No. 2228191-03-3) is a specialized imidazole derivative with a unique structural framework, combining an azetidine ring and a chloro-substituted imidazole core. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both azetidine and imidazole moieties offers versatile reactivity, making it a candidate for drug discovery programs targeting enzymes and receptors.

Recent studies highlight the growing interest in heterocyclic compounds like 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole, particularly in the context of small-molecule therapeutics. Researchers are exploring its role as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine. The compound’s chloroethylimidazole segment may contribute to enhanced binding affinity, a feature often sought in structure-activity relationship (SAR) studies. These attributes position it as a promising lead for oncology and CNS disorders, areas dominating current biomedical literature.

From a synthetic chemistry perspective, the incorporation of an azetidin-3-ylmethyl group introduces steric and electronic challenges, necessitating optimized cross-coupling or cyclization strategies. This aligns with industry demands for green chemistry approaches, where catalytic methods reduce waste. The compound’s CAS No. 2228191-03-3 is frequently cited in patents related to prodrug design and metabolic stability, reflecting its relevance in improving pharmacokinetic profiles.

Beyond pharmaceuticals, 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole has potential applications in agrochemical innovation. Its structural motifs resemble those in crop protection agents, with the chloroimidazole unit possibly acting as a pesticide synergist. This dual utility underscores its value in interdisciplinary research, addressing global challenges like food security and sustainable agriculture.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with emphasis on purity thresholds for regulatory compliance. The rise of AI-driven drug discovery platforms has further accelerated interest in such molecules, as they fit into high-throughput screening libraries. Searches for "imidazole-azetidine hybrids" or "CAS 2228191-03-3 supplier" have surged, reflecting market demand for niche building blocks.

In conclusion, 5-(azetidin-3-yl)methyl-4-chloro-1-ethyl-1H-imidazole exemplifies the convergence of medicinal chemistry and material science. Its multifaceted applications—from targeted therapy to catalyst development—make it a compelling subject for academia and industry alike. Future research may explore its polypharmacology potential or derivatization for bioconjugation, ensuring its continued relevance in scientific discourse.